Cas no 669068-16-0 (1-N-BOC-4-aminomethyl-4-(4-chlorophenyl)piperidine)

• Product Name: 1-N-BOC-4-aminomethyl-4-(4-chlorophenyl)piperidine
• CAS No: 669068-16-0
• MF: C₁₇H₂₅ClN₂O₂
• MW: 324.845603704453
• MDL: MFCD11847943
• CID: 2139242
• PubChem ID: 24828980
• Update Time: 2025-06-07

1-N-BOC-4-aminomethyl-4-(4-chlorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-N-BOC-4-aminomethyl-4-(4-chlorophenyl)piperidine
• 1-Boc-4-(4-chlorophenyl)4-piperidinemethanamine
• 4-Aminomethyl-4-(4-chloro-phenyl)-piperidine-1-carboxylic acid tert-butyl ester
• 4-aminomethyl-4-(4-chlorophenyl)piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-(aminomethyl)-4-(4-chlorophenyl)piperidine-1-carboxylate
• KS-9000
• DB-312254
• AB91560
• SCHEMBL1003431
• VFXCGUGIUJAHHL-UHFFFAOYSA-N
• AKOS037654102
• 669068-16-0
• 1-N-BOC-4-aminomethyl-4-(4-chlorophenyl) piperidine

• MDL： MFCD11847943
• Inchi： 1S/C17H25ClN2O2/c1-16(2,3)22-15(21)20-10-8-17(12-19,9-11-20)13-4-6-14(18)7-5-13/h4-7H,8-12,19H2,1-3H3
• InChI Key： VFXCGUGIUJAHHL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(CN)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 324.1604557Da
• Monoisotopic Mass: 324.1604557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-N-BOC-4-aminomethyl-4-(4-chlorophenyl)piperidine

Introduction to 1-N-BOC-4-aminomethyl-4-(4-chlorophenyl)piperidine (CAS No. 669068-16-0)

1-N-BOC-4-aminomethyl-4-(4-chlorophenyl)piperidine (CAS No. 669068-16-0) is a versatile compound with significant applications in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, an amino group, and a chlorophenyl substituent, all protected by a tert-butyloxycarbonyl (BOC) group. These structural elements contribute to its potential as a key intermediate in the synthesis of various bioactive molecules and drug candidates.

The tert-butyloxycarbonyl (BOC) group is a widely used protecting group in organic synthesis due to its stability under mild conditions and ease of removal. This feature makes 1-N-BOC-4-aminomethyl-4-(4-chlorophenyl)piperidine an ideal starting material for the synthesis of complex molecules, particularly those involving amino functionalities. The presence of the chlorophenyl substituent adds further versatility, as it can participate in various chemical reactions, including substitution and coupling reactions.

In recent years, 1-N-BOC-4-aminomethyl-4-(4-chlorophenyl)piperidine has gained attention for its potential in the development of novel therapeutic agents. Research studies have explored its use as an intermediate in the synthesis of compounds targeting various diseases, including neurological disorders, cancer, and cardiovascular diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders.

Another area of interest is the use of 1-N-BOC-4-aminomethyl-4-(4-chlorophenyl)piperidine in the synthesis of G protein-coupled receptor (GPCR) modulators. GPCRs are a large family of membrane receptors involved in numerous physiological processes and are important targets for drug discovery. A recent study demonstrated that derivatives of this compound exhibit potent activity as GPCR agonists or antagonists, making them valuable tools for understanding receptor function and developing new therapeutic strategies.

The synthetic accessibility and functional versatility of 1-N-BOC-4-aminomethyl-4-(4-chlorophenyl)piperidine have also been leveraged in combinatorial chemistry approaches. Combinatorial libraries generated from this compound have been screened for their biological activities, leading to the identification of several lead compounds with promising pharmacological profiles. These findings underscore the importance of 1-N-BOC-4-aminomethyl-4-(4-chlorophenyl)piperidine as a building block for high-throughput screening and drug discovery efforts.

In addition to its applications in drug discovery, 1-N-BOC-4-aminomethyl-4-(4-chlorophenyl)piperidine has been studied for its potential as a probe molecule in biochemical assays. Its ability to selectively interact with specific protein targets makes it useful for investigating protein-protein interactions and signaling pathways. This application is particularly relevant in the context of understanding disease mechanisms and identifying novel therapeutic targets.

The physical and chemical properties of 1-N-BOC-4-aminomethyl-4-(4-chlorophenyl)piperidine have been well-characterized through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and conformational behavior of the compound, which are crucial for optimizing its use in synthetic protocols and biological assays.

In conclusion, 1-N-BOC-4-aminomethyl-4-(4-chlorophenyl)piperidine (CAS No. 669068-16-0) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and functional versatility make it an essential tool for developing novel therapeutic agents and advancing our understanding of biological processes. As research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in the field.